Cas no 13161-75-6 (Pteryxin)

• Product Name: Pteryxin
• CAS No: 13161-75-6
• MF: C₂₁H₂₂O₇
• MW: 386.395186901093
• CID: 179779
• PubChem ID: 5281425
• Update Time: 2025-04-19

Pteryxin Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2-methyl-,(9R,10R)-9-(acetyloxy)-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-10-ylester, (2Z)-
• [(9R,10R)-9-acetyloxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl] (Z)-2-methylbut-2-enoate
• 2-Butenoic acid,2-methyl-,(9R,10R)-9-(acetyloxy)-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-10-ylester,
• Pteryxin
• 3'-O-angeloyl-4'-acetyl-cis-khellactone
• Bio-0315
• HMS2205E19
• Pterixin
• Pteryxine
• (2Z)-2-Methyl-2-butenoic acid (9R,10R)-9-(acetyloxy)-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-10-yl ester
• (+)-Pteryxin
• [ "(+)-Pteryxin" ]
• (Z)-2-Methyl-2-butenoic acid [(9R)-9-acetoxy-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-10α-yl] ester
• (Z)-2-Methyl-2-butenoic acid[(9R)-9-acetoxy-9,10-dihydro-8,8-diMethyl-2-oxo-2H,8H-benzo[1,2- b:3,4-b']dipyran-10α-yl] ester 8H-benzo[1,2-
• MLS002472948
• C1G8A9744Z
• BCP10886
• SMR001397056
• N2037
• C09307
• UNII-C1G8A9744Z
• 17944-23-9
• CHEBI:8632
• [(9R,10R)-9-acetoxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl] (Z)-2-methylbut-2-enoate
• 2-Butenoic acid, 2-methyl-, 9-(acetyloxy)-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo(1,2-b:3- ,4-b')dipyran-10-yl ester, (9R-(9alpha,10alpha(Z)))-
• SCHEMBL14511558
• 13161-75-6
• HY-N2157
• 2-Butenoic acid, 2-methyl-, 9-(acetyloxy)-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo(1,2-b:3,4-b')dipyran-10-yl ester, (9R-(9alpha,10alpha(Z)))-
• CS-0019457
• CHEMBL1884860
• 2-BUTENOIC ACID, 2-METHYL-, (9R,10R)-9-(ACETYLOXY)-9,10-DIHYDRO-8,8-DIMETHYL-2-OXO-2H,8H-BENZO(1,2-B:3,4-B')DIPYRAN-10-YL ESTER, (2Z)-
• MFCD11519465
• AKOS015969719
• AC1NQYG8
• 2-Butenoic acid, 2-methyl-, (9R,10R)-9-(acetyloxy)-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-10-yl ester, (2Z)-
• (+)-(3'R,4'R)-3'-ACETYL-4'-ANGELOYLKHELLACTONE
• MS-26378
• CROTONIC ACID, 2-METHYL-, 10-ESTER WITH 9,10-DIHYDRO-9,10-DIHYDROXY-8,8-DIMETHYL-2H,8H-BENZO(1,2-B:3,4-B')DIPYRAN-2-ONE ACETATE, (Z)-
• 737005-97-9
• Q27108120
• DA-59442

• Inchi： 1S/C21H22O7/c1-6-11(2)20(24)27-18-16-14(28-21(4,5)19(18)25-12(3)22)9-7-13-8-10-15(23)26-17(13)16/h6-10,18-19H,1-5H3/b11-6-/t18-,19-/m1/s1
• InChI Key： LYUZYPKZQDYMEE-YRCPKEQFSA-N
• SMILES： O1C2C=CC3C=CC(=O)OC=3C=2[C@H]([C@H](C1(C)C)OC(C)=O)OC(/C(=C\C)/C)=O

Computed Properties

• Exact Mass: 386.13700
• Monoisotopic Mass: 386.13655304 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 386.4
• XLogP3: 3.1
• Topological Polar Surface Area: 88.1

Experimental Properties

• Color/Form: Powder
• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 81 ºC
• Boiling Point: 486.8°C at 760 mmHg
• Flash Point: 211.6°C
• Refractive Index: 1.574
• Solubility: Almost insoluble (0.024 g/l) (25 º C),
• PSA: 92.04000
• LogP: 3.44620
• Vapor Pressure: No data available

Pteryxin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Pyranocoumarins Angular pyranocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular pyranocoumarins